N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-2,6-difluorobenzamide

• IUPAC Name: N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-2,6-difluorobenzamide
• InChI: InChI=1S/C19H18F2N2O2/c1-11-6-7-14(8-12(11)2)23-10-13(9-17(23)24)22-19(25)18-15(20)4-3-5-16(18)21/h3-8,13H,9-10H2,1-2H3,(H,22,25)
• InChI Key: BSRULSDWHQFAFV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CC(CC2=O)NC(=O)C3=C(C=CC=C3F)F)C
• Molecular Formula: C19H18F2N2O2
• Molecular Weight: 344.4 g/mol

Description

N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-2,6-difluorobenzamide (N-DFPB) is a unique chemical compound that has been studied extensively for its potential applications in scientific research. N-DFPB has been found to have a variety of biochemical and physiological effects, and has been used in laboratory experiments to study a range of biological processes.

Scientific Research Applications

N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-2,6-difluorobenzamide has been used in a variety of scientific research applications, including the study of enzyme inhibitors, drug metabolism, and protein-protein interactions. N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-2,6-difluorobenzamide has been used to study enzyme inhibitors, as it can be used to inhibit the activity of certain enzymes, such as cytochrome P450. N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-2,6-difluorobenzamide has also been used to study drug metabolism, as it can be used to study the metabolism of certain drugs, such as acetaminophen. Finally, N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-2,6-difluorobenzamide has been used to study protein-protein interactions, as it can be used to study the interactions between certain proteins, such as kinases.

Mechanism of Action

The mechanism of action of N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-2,6-difluorobenzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes, such as cytochrome P450. N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-2,6-difluorobenzamide is believed to inhibit the activity of cytochrome P450 by binding to the enzyme and preventing it from catalyzing its reaction. This, in turn, leads to a decrease in the production of certain metabolites, which can lead to a decrease in the efficiency of drug metabolism.
Biochemical and Physiological Effects
N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-2,6-difluorobenzamide has been found to have a variety of biochemical and physiological effects. N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-2,6-difluorobenzamide has been found to inhibit the activity of certain enzymes, such as cytochrome P450, leading to a decrease in the production of certain metabolites. Additionally, N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-2,6-difluorobenzamide has been found to inhibit the activity of certain proteins, such as kinases, leading to a decrease in the efficiency of protein-protein interactions. Finally, N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-2,6-difluorobenzamide has been found to have an effect on the metabolism of certain drugs, such as acetaminophen, leading to a decrease in the efficiency of drug metabolism.

Advantages and Limitations for Lab Experiments

N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-2,6-difluorobenzamide has a number of advantages and limitations for use in laboratory experiments. One of the advantages of using N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-2,6-difluorobenzamide in laboratory experiments is its ability to inhibit the activity of certain enzymes, such as cytochrome P450. Additionally, N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-2,6-difluorobenzamide is relatively easy to synthesize, making it an ideal compound for use in laboratory experiments. One of the limitations of using N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-2,6-difluorobenzamide in laboratory experiments is its potential for toxicity, as it has been found to have an effect on the metabolism of certain drugs.

Future Directions

N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-2,6-difluorobenzamide has a number of potential future directions. One potential future direction for N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-2,6-difluorobenzamide is its use in the development of new drug therapies. N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-2,6-difluorobenzamide could be used to develop new drug therapies by targeting specific enzymes and proteins in the body. Additionally, N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-2,6-difluorobenzamide could be used to develop new drug delivery systems, as it could be used to target specific areas of the body for drug delivery. Finally, N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-2,6-difluorobenzamide could be used to develop new drug formulations, as it could be used to modify the properties of existing drugs to improve their efficacy.

Synthesis Methods

N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-2,6-difluorobenzamide can be synthesized using a variety of methods, including the Fischer indole synthesis, the Ugi four-component reaction, and the Horner-Wadsworth-Emmons reaction. The Fischer indole synthesis is the most efficient method for synthesizing N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-2,6-difluorobenzamide, as it involves the reaction of an aldehyde, an amine, and an acid to form the desired product. The Ugi four-component reaction is also a viable method for synthesizing N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-2,6-difluorobenzamide, as it involves the reaction of a carboxylic acid, an amine, an isocyanide, and an aldehyde to form the desired product. The Horner-Wadsworth-Emmons reaction is a less efficient method for synthesizing N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-2,6-difluorobenzamide, as it involves the reaction of an aldehyde, an acid, and a phosphonate ester to form the desired product.